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Introduction

D-Talose, a rare aldohexose sugar, and its derivatives are of increasing interest in the fields of
glycobiology and drug development due to their potential biological activities. The specific
anomer, a-D-Talopyranose, is a key component of these interests. Traditional chemical
synthesis of rare sugars is often complex, involving multiple protection and deprotection steps,
leading to low yields and the generation of hazardous waste. Enzymatic synthesis offers a
highly specific, efficient, and environmentally benign alternative. This document provides
detailed application notes and protocols for the enzymatic synthesis of D-talose, which exists in
equilibrium with its a-D-talopyranose form in solution. Two primary enzymatic routes are
highlighted: the epimerization of D-galactose using cellobiose 2-epimerase and the
isomerization of D-tagatose using L-ribose isomerase.

Enzymatic Pathways for D-Talose Synthesis

Two effective enzymatic methods for the production of D-talose have been identified, utilizing
different starting materials and enzyme classes.
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1. Epimerization of D-Galactose:

Cellobiose 2-epimerase from Rhodothermus marinus (RmCE) has been shown to catalyze the
conversion of D-galactose to D-talose.[1] This enzyme naturally interconverts the glucose and
mannose units at the reducing end of -1,4-linked oligosaccharides, but also exhibits activity on
monosaccharides.[1] A minor side reaction, the isomerization of D-galactose to D-tagatose, can
also occur.[1]

2. Isomerization of D-Tagatose:

L-ribose isomerase (L-RI) from Cellulomonas parahominis MB426 is capable of converting D-
tagatose to D-talose.[2][3] This method provides an alternative route to D-talose, particularly if
D-tagatose is a readily available starting material.

Quantitative Data Summary

The following tables summarize the key quantitative data from the described enzymatic
synthesis methods for D-talose.

Table 1: Enzymatic Synthesis of D-Talose from D-Galactose using Cellobiose 2-Epimerase[1]
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Parameter Value
Cellobiose 2-epimerase from Rhodothermus
Enzyme i
marinus (RmCE)
Substrate D-Galactose
Product D-Talose
Optimal pH 6.3
Optimal Temperature 70°C

Substrate Concentration

1.6 M (288 g/L)

Enzyme Concentration 0.3 mg/mL
Reaction Time 4.5 hours
Product Concentration 24.3 g/L
Molar Yield ~8.5%

Product Purity

86% (at 27h, purity decreases due to side

reactions)

Table 2: Enzymatic Synthesis of D-Talose from D-Tagatose using L-Ribose Isomerase[2][3]
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Parameter Value

L-ribose isomerase from Cellulomonas

Enzyme
parahominis MB426 (immobilized)
Substrate D-Tagatose
Product D-Talose
Reaction Temperature 40°C
Substrate Concentration 10% (w/v)
Equilibrium Yield 13%
Final Crystal Yield 7.3%
Enzyme Reusability Over 37 cycles with immobilized enzyme

Experimental Protocols

Protocol 1: Enzymatic Synthesis of D-Talose from D-
Galactose

This protocol is adapted from the method described for the use of cellobiose 2-epimerase from
Rhodothermus marinus.[1]

Materials:

o D-Galactose

Recombinant cellobiose 2-epimerase (RmCE)

100 mM MOPS buffer (pH 7.5)

Sodium hydroxide (NaOH) for enzyme inactivation

High-Performance Liquid Chromatography (HPLC) system for analysis

Procedure:
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Prepare a 1.6 M solution of D-galactose in 100 mM MOPS buffer (pH 7.5).
Add RmCE to a final concentration of 0.3 mg/mL.

Incubate the reaction mixture at 70°C.

Monitor the reaction progress by taking time-course samples.

To stop the reaction for analysis, transfer a 5 pL aliquot of the reaction mixture to 95 uL of
100 mM NaOH.

Analyze the formation of D-talose and the side-product D-tagatose using HPLC.

For preparative scale, the reaction can be stopped after approximately 4.5 hours to achieve
a good balance of yield and purity.

Purification of D-talose from the reaction mixture can be achieved using chromatographic
techniques such as simulated moving bed (SMB) chromatography.

Protocol 2: Enzymatic Synthesis of D-Talose from D-
Tagatose

This protocol is based on the use of immobilized L-ribose isomerase from Cellulomonas
parahominis MB426.[2][3]

Materials:

D-Tagatose

Immobilized L-ribose isomerase from Cellulomonas parahominis MB426
Deionized water

lon-exchange resin for purification

HPLC system for analysis

Procedure:
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e Prepare a 10% (w/v) solution of D-tagatose in deionized water.

o Add the immobilized L-ribose isomerase to the substrate solution.

 Incubate the reaction mixture at 40°C with gentle agitation.

e The reaction will proceed until it reaches equilibrium (approximately 13% conversion to D-

talose).

 After the reaction, separate the immobilized enzyme from the solution for reuse.

» Purify D-talose from the remaining solution using chromatographic methods. A common

approach involves ion-exchange chromatography.

e The final product can be crystallized from a concentrated solution.
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Caption: Enzymatic pathways for D-Talose synthesis.
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Caption: General experimental workflow for D-talose synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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